Cas no 852135-25-2 (N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide)

• Product Name: N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• CAS No: 852135-25-2
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5556602
• PubChem ID: 43953529
• Update Time: 2025-06-03

N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000130319-1
• N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• 852135-25-2
• F0650-0332
• N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide
• SR-01000130319

• Inchi： 1S/C20H22N4O3S/c1-13-18(19(25)22(2)15-8-4-3-5-9-15)28-20-21-17(12-23(13)20)14-7-6-10-16(11-14)24(26)27/h6-7,10-12,15H,3-5,8-9H2,1-2H3
• InChI Key： ONJUWRFKVIYPET-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC=C(C=3)[N+](=O)[O-])=CN2C(C)=C1C(N(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 112Ų

Additional information on N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide

Comprehensive Overview of N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852135-25-2)

N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852135-25-2) is a specialized organic compound belonging to the imidazo[2,1-b][1,3]thiazole class. This structurally complex molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique heterocyclic framework and potential bioactivity. The compound features a nitrophenyl substituent, which contributes to its electronic properties, and a cyclohexyl group that enhances its lipophilicity, making it a subject of interest in drug discovery programs targeting various therapeutic areas.

In recent years, researchers have focused on imidazo[2,1-b]thiazole derivatives due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3-nitrophenyl moiety in this particular compound suggests potential applications in developing novel enzyme inhibitors or receptor modulators. Computational studies of similar structures indicate favorable binding affinities to several biological targets, though specific pharmacological data for CAS No. 852135-25-2 remains limited in public literature.

The synthetic route for N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide typically involves multi-step organic transformations, including condensation reactions and heterocycle formation strategies. Modern green chemistry approaches are being explored to optimize its production, addressing growing industry concerns about sustainable synthesis methods. Analytical characterization of this compound requires advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its purity and structural integrity.

From a materials science perspective, the imidazo[2,1-b]thiazole core exhibits interesting photophysical properties that have sparked investigations into potential applications in organic electronics. The electron-withdrawing nitro group and extended π-conjugation system make derivatives like CAS No. 852135-25-2 candidates for developing novel organic semiconductors or fluorescent probes. Recent patents have highlighted similar structures for use in optoelectronic devices, though specific commercial applications for this exact compound remain exploratory.

Regulatory and safety assessments of N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide follow standard protocols for research chemicals. While not currently listed in major pharmacopeias, its structural analogs have appeared in recent clinical trial reports, suggesting growing pharmaceutical interest in this chemical class. Proper handling procedures should be observed during laboratory work with this compound, including the use of personal protective equipment and proper ventilation systems.

The commercial availability of CAS No. 852135-25-2 remains limited to specialized chemical suppliers catering to research institutions. Current market trends show increasing demand for such structurally complex heterocycles, driven by expanding drug discovery programs and materials science research. Pricing and availability fluctuate based on synthesis complexity and batch purity requirements, with custom synthesis services often required for larger quantities.

Future research directions for this compound class may include structure-activity relationship studies to optimize biological activity, development of more efficient synthetic routes, and exploration of novel applications in materials science. The unique combination of imidazo[2,1-b]thiazole core, nitrophenyl substitution, and carboxamide functionality presents multiple opportunities for molecular modification and property tuning.

For researchers working with N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, proper storage conditions (typically cool, dry environments under inert atmosphere) are recommended to maintain compound stability. Analytical methods development for quality control represents an active area of method development, with UPLC-MS emerging as a preferred technique for purity assessment.

The intellectual property landscape surrounding imidazo[2,1-b]thiazole derivatives has become increasingly crowded, with numerous patents filed in recent years covering various substitutions and applications. While specific patent protection for CAS No. 852135-25-2 appears limited at present, researchers should conduct thorough freedom-to-operate analyses before developing commercial applications of this compound.

In conclusion, N-cyclohexyl-N,3-dimethyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide represents an interesting case study in modern heterocyclic chemistry, bridging pharmaceutical and materials science applications. Its structural features and potential bioactivity make it a compelling subject for ongoing research, though further studies are needed to fully elucidate its properties and practical applications.